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Compound of Interest

L-Threonine, N-(2-hydroxyethyl)-
(9ClI)

Cat. No.: B584059

Compound Name:

For research, scientific, and drug development professionals, ensuring the safe and compliant
disposal of laboratory chemicals is paramount. This document provides a detailed, step-by-step
guide for the proper disposal of L-Threonine, N-(2-hydroxyethyl)- (9Cl), a derivative of the
amino acid L-Threonine.

While specific hazard data for L-Threonine, N-(2-hydroxyethyl)- (9CI) (CAS No. 154674-59-6)
Is not readily available, the parent compound, L-Threonine, is not classified as a hazardous
substance.[1][2][3] However, it is crucial to adopt a conservative approach and follow
institutional and local regulations for chemical waste disposal. Do not empty into drains.[1][4]

Hazard and Safety Information Summary

The following table summarizes the known information for the parent compound, L-Threonine,
which can serve as a preliminary guide. Researchers must handle L-Threonine, N-(2-
hydroxyethyl)- (9Cl) with standard laboratory precautions.
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Data for L-Threonine
Property Source
(Parent Compound)

GHS Classification Not classified as hazardous [1112]
Physical State Solid, white powder [3]
Solubility Soluble in water [3]
Stability Stable under normal conditions  [3]
Incompatible Materials Strong oxidizing agents [3]

When heated to
Hazardous Decomposition decomposition, may emit toxic [5]

fumes of nitric oxide.[5]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the safe disposal of L-Threonine, N-(2-
hydroxyethyl)- (9Cl).

o Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn, including safety glasses, gloves, and a lab coat.

o Waste Identification and Collection:
o Treat L-Threonine, N-(2-hydroxyethyl)- (9Cl) as a chemical waste product.
o Do not mix with other waste streams.[6]

o Collect waste in a designated, compatible, and properly sealed container.[6] The original
container can be used if it is in good condition.

e Labeling:

o Clearly label the waste container with "HAZARDOUS WASTE" (as a precautionary
measure), the full chemical name "L-Threonine, N-(2-hydroxyethyl)- (9CI)", and the
approximate quantity.[6]
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o Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents.

o Ensure the container is tightly capped at all times, except when adding waste.[6]
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
waste management provider to arrange for pickup.

o Provide them with all necessary information about the waste, including the chemical name
and any available safety data.

e Contaminated Materials:

o Any materials, such as gloves, wipes, or weighing papers, that are contaminated with L-
Threonine, N-(2-hydroxyethyl)- (9Cl) should be placed in the same labeled waste
container.

o Handle contaminated packages in the same way as the substance itself.[1][4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Threonine, N-(2-hydroxyethyl)- (9Cl).
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Caption: Disposal workflow for L-Threonine, N-(2-hydroxyethyl)- (9Cl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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